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Compound of Interest

Compound Name:
2-(4-

Methylbenzylidene)malononitrile

Cat. No.: B052347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

synthesis of 2-(4-Methylbenzylidene)malononitrile, a versatile organic compound with

applications in the synthesis of heterocyclic compounds.

Physicochemical and Structural Data
The quantitative properties of 2-(4-Methylbenzylidene)malononitrile are summarized in the

table below, providing a clear reference for experimental and theoretical applications.
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Property Value Reference

Molecular Formula C₁₁H₈N₂ [1][2]

Molecular Weight 168.19 g/mol [1][2][3]

CAS Number 2826-25-7 [1]

Melting Point 131-132 °C (404 K) [2]

Boiling Point 312.2°C at 760 mmHg [1]

Density 1.123 g/cm³ [1]

Flash Point 145.5°C [1]

XLogP3 2.4 [3]

Crystal System Triclinic [2]

Space Group P-1 [3]

Experimental Protocols
Synthesis of 2-(4-Methylbenzylidene)malononitrile[2]

This protocol details the synthesis of 2-(4-Methylbenzylidene)malononitrile via a

Knoevenagel condensation reaction.

Materials:

4-methylbenzaldehyde (10 mmol)

Malononitrile (10 mmol)

Phosphorus pentoxide (3.54 mmol)

Absolute ethanol (25 ml)

Crushed ice

Petroleum ether
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250 ml round-bottom flask

Mechanical stirrer

Water bath for reflux

Filtration apparatus

TLC (Thin Layer Chromatography) supplies for reaction monitoring

Procedure:

Combine 10 mmol of 4-methylbenzaldehyde, 10 mmol of malononitrile, and 3.54 mmol of

phosphorus pentoxide in a 250 ml round-bottom flask containing 25 ml of absolute ethanol.

Stir the mixture mechanically for ten minutes at room temperature.

Heat the reaction mixture to reflux using a water bath.

Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

Upon completion, pour the reaction mixture onto crushed ice.

Stir the mixture, which will cause the product to separate as a solid.

Filter the solid product and wash it with petroleum ether.

Dry the product and recrystallize it from ethanol to yield block-like colorless crystals.

Yield: 68%

Visualizations
The following diagrams illustrate the synthesis workflow and key molecular characteristics of 2-
(4-Methylbenzylidene)malononitrile.
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Caption: Synthesis workflow for 2-(4-Methylbenzylidene)malononitrile.
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Caption: Key properties of 2-(4-Methylbenzylidene)malononitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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